Cas no 55199-59-2 (6-chloro-N,N-diethyl-2-(methylthio)pyrimidin-4-amine)

6-chloro-N,N-diethyl-2-(methylthio)pyrimidin-4-amine structure
55199-59-2 structure
Product Name:6-chloro-N,N-diethyl-2-(methylthio)pyrimidin-4-amine
CAS No:55199-59-2
MF:C9H14ClN3S
MW:231.745559215546
CID:1113806
PubChem ID:79022633
Update Time:2025-04-20

6-chloro-N,N-diethyl-2-(methylthio)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-N,N-diethyl-2-(methylthio)pyrimidin-4-amine
    • 6-chloro-N,N-diethyl-2-(methylthio)pyrimidine-4-amine
    • 2-Methylthio-4-chloro-6-diethylaminopyrimidine
    • SCHEMBL11371937
    • AKOS017562143
    • DB-325512
    • 55199-59-2
    • Inchi: 1S/C9H14ClN3S/c1-4-13(5-2)8-6-7(10)11-9(12-8)14-3/h6H,4-5H2,1-3H3
    • InChI Key: OLTTVXXDXFNQRW-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=NC(=N1)SC)N(CC)CC

Computed Properties

  • Exact Mass: 231.05992
  • Monoisotopic Mass: 231.0596963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 54.3Ų

Experimental Properties

  • Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.12 g/l) (25 º C),
  • PSA: 29.02
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